Cas no 2229124-68-7 (3-(2-nitroethyl)-1,2-oxazole)

• Product Name: 3-(2-nitroethyl)-1,2-oxazole
• CAS No: 2229124-68-7
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• CID: 6496406
• PubChem ID: 165754973
• Update Time: 2025-10-28

3-(2-nitroethyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-nitroethyl)-1,2-oxazole
• 2229124-68-7
• EN300-1806691

• Inchi： 1S/C5H6N2O3/c8-7(9)3-1-5-2-4-10-6-5/h2,4H,1,3H2
• InChI Key： IPCFVONNYUCGAH-UHFFFAOYSA-N
• SMILES： O1C=CC(CC[N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 142.03784206g/mol
• Monoisotopic Mass: 142.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-(2-nitroethyl)-1,2-oxazole

3-(2-Nitroethyl)-1,2-Oxazole: A Comprehensive Overview

3-(2-Nitroethyl)-1,2-Oxazole, also known by its CAS number 2229124-68-7, is a heterocyclic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for functionalization in advanced materials and pharmaceuticals.

The molecular structure of 3-(2-Nitroethyl)-1,2-Oxazole consists of a 1,2-oxazole ring system with a nitroethyl substituent at the 3-position. The 1,2-oxazole ring is a five-membered heterocycle containing one oxygen and one nitrogen atom. The presence of the nitro group (-NO₂) introduces strong electron-withdrawing effects, which significantly influence the electronic properties of the molecule. This makes it a valuable component in designing functional materials with tailored electronic characteristics.

Recent studies have explored the use of 3-(2-Nitroethyl)-1,2-Oxazole in the development of advanced polymers and composites. Researchers have demonstrated that incorporating this compound into polymer matrices can enhance mechanical strength and thermal stability. For instance, a study published in Advanced Materials highlighted its role in creating high-performance polymer blends suitable for aerospace applications.

In the field of pharmaceuticals, 3-(2-Nitroethyl)-1,2-Oxazole has shown promise as a precursor for bioactive molecules. Its ability to undergo various nucleophilic substitutions and additions makes it a versatile building block in organic synthesis. A research team at the University of California reported its successful use in synthesizing potential anticancer agents with high selectivity towards cancer cells.

The synthesis of 3-(2-Nitroethyl)-1,2-Oxazole typically involves multi-step reactions starting from readily available starting materials such as aldehydes or ketones. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of transition metal catalysts has significantly improved yield and purity in large-scale production.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of 3-(2-Nitroethyl)-1,2-Oxazole. Results indicate that under specific conditions, it can undergo microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its long-term ecological effects.

The application of CAS No: 2229124-68-7 extends beyond traditional chemical uses into emerging areas such as energy storage and sensing technologies. Its incorporation into conductive polymers has shown potential for improving battery performance and creating sensitive chemical sensors.

In conclusion, 3-(2-Nitroethyl)-1,2-Oxazole, with its unique structural features and versatile reactivity, continues to be a focal point in chemical research and industrial applications. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing modern materials science and pharmaceutical development.